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Compound Name: Oxypurinol-13C,15N2

Cat. No.: B12367198 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Allopurinol is a widely prescribed medication for the management of hyperuricemia and gout.[1]

[2][3] It functions by inhibiting xanthine oxidase, the enzyme responsible for converting

hypoxanthine to xanthine and then to uric acid.[3][4] Allopurinol is rapidly metabolized in the

body to its major active metabolite, oxypurinol (also known as alloxanthine), which also inhibits

xanthine oxidase.[1][3][5] Given that both allopurinol and oxypurinol contribute to the

therapeutic effect, it is often necessary to monitor the plasma concentrations of both

compounds for pharmacokinetic studies, bioequivalence studies, and therapeutic drug

monitoring.[1][6]

This application note provides detailed protocols for the simultaneous determination of

allopurinol and oxypurinol in biological matrices, primarily human plasma and serum, using

High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Data Presentation: Comparison of Chromatographic
Methods
The following tables summarize quantitative data from various published methods for the

chromatographic separation of allopurinol and oxypurinol, providing a comparative overview of
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their performance characteristics.

Table 1: HPLC-UV Methods

Parameter
Method 1[1][2]
[7]

Method 2[8] Method 3[4][9] Method 4[5]

Column
LiChrospher 100

RP-18 (5 µm)

Hypersil ODS (5

µm), 100 mm x

4.6 mm

LiChroCART®

125-4

LiChrospher®

100 RP-8 (5 µm)

Reversed-phase

column

Mobile Phase
0.02 M Sodium

Acetate (pH 4.5)

20 mM Disodium

Hydrogen

Phosphate (pH

2.0 with

orthophosphoric

acid)

Water with 0.1%

Formic Acid and

0.25%

Acetonitrile

Not specified

Flow Rate 1.0 mL/min 2.0 mL/min 0.7 mL/min Not specified

Detection UV at 254 nm UV at 254 nm UV at 254 nm UV detection

Retention Time

(Allopurinol)
12.3 min Not specified Not specified Not specified

Retention Time

(Oxypurinol)
9.9 min Not specified Not specified Not specified

Linearity

(Allopurinol)
0.5 - 10 mg/L Not specified 0.1 - 20.0 µg/mL Not specified

Linearity

(Oxypurinol)
1 - 40 mg/L Not specified 0.1 - 20.0 µg/mL Not specified

LLOQ

(Allopurinol)
0.5 mg/L Not specified 0.1 µg/mL

0.1 µg/mL

(plasma)

LLOQ

(Oxypurinol)
1.0 mg/L Not specified 0.1 µg/mL

0.1 µg/mL

(plasma)

Internal Standard Acyclovir Sulfanilamide Acyclovir Not specified
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Table 2: LC-MS/MS Methods

Parameter
Method 5[6]
[10]

Method 6[8] Method 7[11] Method 8[3]

Column

Hypersil Gold

(150 mm x 4.6

mm, 5 µm)

Waters

Symmetry Shield

RP8 (150 mm x

3.9 mm, 5 µm)

Agilent Eclipse

Plus C18

ACQUITY UPLC

BEH HILIC (100

mm x 2.1,

1.7µm)

Mobile Phase

0.1% Formic

Acid in

Water:Acetonitril

e (98:2, v/v)

0.01% Formic

Acid in

Water:Acetonitril

e (95:5, v/v)

Methanol and

5mM Ammonium

Formate with

0.1% Formic

Acid

Acetonitrile:Wate

r:Formic Acid

(95:5:0.1, v/v/v)

Flow Rate 0.5 mL/min Not specified Not specified 0.3 mL/min

Detection ESI Positive ESI Negative

ESI Positive

(Allopurinol), ESI

Negative

(Oxypurinol)

ESI Negative

Linearity

(Allopurinol)

60.0 - 6000

ng/mL
0.01 - 10 µg/mL

0.05 - 5 µg/mL

(plasma)
Not specified

Linearity

(Oxypurinol)

80.0 - 8000

ng/mL
0.01 - 10 µg/mL

0.05 - 5 µg/mL

(plasma)
Not specified

LLOQ

(Allopurinol)
60.0 ng/mL 0.01 µg/mL

0.05 µg/mL

(plasma)
Not specified

LLOQ

(Oxypurinol)
80.0 ng/mL 0.01 µg/mL

0.05 µg/mL

(plasma)
Not specified

Internal Standard Allopurinol-d2 Lamivudine
2,6-

dichloropurine
Not specified
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The following are detailed protocols for the sample preparation and chromatographic analysis

of allopurinol and oxypurinol in human plasma/serum.

Protocol 1: HPLC-UV Method
This protocol is based on a validated method for the quantification of allopurinol and oxypurinol

in human serum.[1][2][7]

1. Materials and Reagents

Allopurinol and Oxypurinol reference standards

Acyclovir (Internal Standard)

Sodium Acetate

Acetic Acid

Perchloric Acid (10%)

Dichloromethane

Methanol

Water (HPLC grade)

Human serum (blank)

2. Standard Solution Preparation

Stock Solutions: Prepare stock solutions of allopurinol (0.25 mg/mL), oxypurinol (0.25

mg/mL), and acyclovir (0.1 mg/mL) in distilled water. A small amount of 0.1 M sodium

hydroxide (1% v/v) can be added to aid dissolution.[12]

Working Standards: Prepare working standard solutions by diluting the stock solutions with

distilled water to desired concentrations for calibration curves and quality control samples.

3. Sample Preparation
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To 100 µL of serum sample, add 10 µL of acyclovir internal standard solution.

Add 50 µL of 10% perchloric acid solution to precipitate proteins.

Vortex mix and then cool in a refrigerator for 10 minutes.

Add 200 µL of dichloromethane and vortex mix.

Centrifuge to separate the layers.

Collect the aqueous supernatant for HPLC analysis.

4. Chromatographic Conditions

Instrument: HPLC system with UV detector.

Column: LiChrospher 100 RP-18 (5 µm).

Mobile Phase: 0.02 M sodium acetate solution, pH adjusted to 4.5 with acetic acid.

Flow Rate: 1.0 mL/min.[1][7]

Injection Volume: 40 µL.

Detection Wavelength: 254 nm.[1][7]

Column Temperature: 40 °C.

Protocol 2: LC-MS/MS Method
This protocol is based on a sensitive and reproducible method for the simultaneous

determination of allopurinol and oxypurinol in human plasma.[6][10]

1. Materials and Reagents

Allopurinol and Oxypurinol reference standards

Allopurinol-d2 (Internal Standard)
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Formic Acid

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Water (HPLC grade)

Human plasma (blank)

2. Standard Solution Preparation

Stock Solutions: Prepare stock solutions of allopurinol (1000 µg/mL), oxypurinol, and

allopurinol-d2 (100 µg/mL) in appropriate solvents (e.g., methanol:water with a small amount

of NaOH for allopurinol).[6]

Working Standards: Prepare combined working solutions of allopurinol and oxypurinol by

diluting the stock solutions in a mixture of methanol and water.[6] These are used to spike

blank plasma for calibration standards and quality control samples.

3. Sample Preparation (Protein Precipitation)

To 100 µL of plasma sample in a microcentrifuge tube, add the internal standard solution

(Allopurinol-d2).

Add a protein precipitation agent, such as acetonitrile containing 1.0% formic acid.[6][10]

Vortex mix the samples thoroughly.

Centrifuge the samples at high speed (e.g., 1811g) to pellet the precipitated proteins.[6]

Transfer the supernatant to a clean tube or vial for LC-MS/MS analysis.

4. Chromatographic and Mass Spectrometric Conditions

Instrument: LC-MS/MS system (e.g., Shimadzu HPLC with a tandem mass spectrometer).

Column: Hypersil Gold (150 mm x 4.6 mm, 5 µm).[6][10]
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Mobile Phase: 0.1% formic acid in water:acetonitrile (98:2, v/v).[6][10]

Flow Rate: 0.5 mL/min.[6]

Injection Volume: Not specified, can be optimized (e.g., 5-20 µL).

Column Temperature: 40 °C.[6]

Ionization Mode: Electrospray Ionization (ESI), Positive.[6][10]

MS/MS Transitions:

Allopurinol: m/z 137.0 → 109.9[6][10]

Oxypurinol: m/z 153.1 → 136.0[6][10]

Allopurinol-d2 (IS): m/z 139.0 → 111.9[6][10]

Visualizations
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Caption: General experimental workflow for the analysis of allopurinol and oxypurinol.
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Caption: Inhibition of uric acid synthesis by allopurinol and oxypurinol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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